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Compound of Interest

Compound Name: 6-(4-Ethylphenoxy)nicotinic acid

Cat. No.: B13927999

Get Quote

Executive Summary
6-(4-Ethylphenoxy)nicotinic acid is a highly specialized, 6-substituted pyridine-3-carboxylic

acid derivative. In modern drug discovery, the nicotinic acid scaffold serves as a privileged

structure. Strategic substitutions at the 6-position—specifically incorporating lipophilic phenoxy

groups—have demonstrated profound efficacy in targeted enzyme inhibition, notably against

Carbonic Anhydrase III (CAIII) for hyperlipidemia and cancer therapeutics, as well as α-

glucosidase for metabolic disorders.

This whitepaper synthesizes critical physicochemical data, causality-driven safety protocols,

and self-validating experimental workflows to provide researchers and drug development

professionals with an authoritative guide to handling and synthesizing this compound.

Chemical Identity & Physicochemical Properties
To facilitate accurate stoichiometric calculations and analytical tracking, the core properties of

6-(4-Ethylphenoxy)nicotinic acid are summarized below.
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Property Value / Description

Chemical Name 6-(4-Ethylphenoxy)nicotinic acid

IUPAC Name 6-(4-ethylphenoxy)pyridine-3-carboxylic acid

Molecular Formula C₁₄H₁₃NO₃

Molecular Weight 243.26 g/mol

Appearance White to pale yellow crystalline powder

Solubility
Soluble in DMSO and DMF; slightly soluble in

Methanol; insoluble in Water

Structural Features
Pyridine ring, C3-carboxylic acid, C6-(4-

ethylphenoxy) ether linkage

Core Safety Data Sheet (SDS) & Handling Protocols
As a Senior Application Scientist, it is critical to look beyond basic hazard codes and

understand the causality of chemical risks to design effective safety systems.

Hazard Identification (GHS Classification)
Hazard Class Category Signal Word

Hazard Statement
(Code)

Eye Damage/Irritation Category 2 Warning
Causes serious eye

irritation (H319)

Skin Irritation Category 2 Warning
Causes skin irritation

(H315)

Specific Target Organ

Toxicity
Category 3 Warning

May cause respiratory

irritation (H335)

Causality-Driven Handling & Storage
Respiratory & Dust Explosion Hazards: Nicotinic acid derivatives pose a specific risk

regarding particulate dispersion. The crystalline structure of the powder means that micro-
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particulates can easily become airborne, interacting with mucosal membranes to cause

acute respiratory inflammation [[1]](). Furthermore, while the bulk material is stable, the

generation of fine dust dramatically increases the surface-area-to-volume ratio, leading to a

severe risk of dust explosion if exposed to static discharge 2.

Protocol Standard: All transfers and weighing must be conducted in a grounded environment

under Local Exhaust Ventilation (LEV) to prevent static accumulation and inhalation [[3]]().

First Aid & Emergency Response
Eye Contact: Immediately irrigate copiously with clean, fresh water for at least 10 minutes,

holding the eyelids apart to clear trapped particulates 2.

Inhalation: Remove the person to fresh air. If respiratory irritation persists, administer

oxygen, as the inflammatory response can restrict airway capacity [[1]]().

Pharmacological Significance & Mechanism of
Action
Unsubstituted nicotinic acid is a broad-acting molecule, but 6-substituted analogues exhibit

highly targeted biological activity.

Causality of Binding: Chromatographic and docking studies reveal a dual-interaction

mechanism. The carboxylic acid moiety at position 3 is strictly required to form a coordinate

covalent bond with the catalytic Zn²⁺ ion in the active site of target enzymes like Carbonic

Anhydrase III (CAIII) 4. Simultaneously, the 4-ethylphenoxy group at position 6 acts as a

lipophilic anchor. It penetrates a specific hydrophobic pocket within the enzyme, displacing

water molecules and entropically driving the binding event, which significantly lowers the

inhibitory constant (Ki) [[4]]().
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Fig 1. Mechanism of CAIII inhibition by 6-(4-Ethylphenoxy)nicotinic acid.

Experimental Protocols: Synthesis & Validation
The synthesis of 6-(4-Ethylphenoxy)nicotinic acid relies on a carefully sequenced

Nucleophilic Aromatic Substitution (SNAr). To ensure high yield and purity, the protocol below is

designed as a self-validating system.

Step 1: Esterification of the Carboxylic Acid
Procedure: Dissolve 6-chloronicotinic acid in anhydrous methanol. Slowly add

(trimethylsilyl)diazomethane (TMSCHN₂) at 0°C until gas evolution ceases.

Causality: A free carboxylic acid group deactivates the pyridine ring and complicates the

introduction of the phenoxy nucleophile due to competing acid-base reactions 5. Masking it

as a methyl ester enhances the electrophilicity of the C6 position.

Self-Validating Checkpoint: Perform TLC (Hexane:EtOAc 7:3). The reaction is validated

when the highly polar baseline spot (free acid) completely converts to a higher Rf spot
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(methyl ester).

Step 2: Nucleophilic Aromatic Substitution (SNAr)
Procedure: React the isolated methyl 6-chloronicotinate with 4-ethylphenol in the presence

of K₂CO₃ in DMF at 90°C for 12 hours.

Causality: The electron-withdrawing nature of both the pyridine nitrogen and the ester group

synergistically increases the electrophilicity of the C6 position, facilitating the displacement of

the chloride ion by the phenoxide nucleophile.

Self-Validating Checkpoint: The displacement of chlorine is validated by the disappearance

of the methyl 6-chloronicotinate spot on TLC and the emergence of a new UV-active spot.

Step 3: Hydrolysis
Procedure: Treat the intermediate with 2M NaOH in THF/Water (1:1) at room temperature.

Acidify with 1M HCl to pH 3 to precipitate the final product.

Self-Validating Checkpoint: Post-hydrolysis, analyze the dried product via ¹H-NMR. The

definitive proof of success is a self-validating spectral signature: a triplet at δ 1.2 ppm

(integrating for 3H) and a quartet at δ 2.6 ppm (integrating for 2H), confirming the intact ethyl

group on the phenoxy ring.
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Fig 2. Step-by-step synthesis workflow for 6-(4-Ethylphenoxy)nicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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